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Compound of Interest

Compound Name: 2,5-Diaminobenzenesulfonic acid

Cat. No.: B145754 Get Quote

The proper disposal of 2,5-Diaminobenzenesulfonic acid is critical to ensure laboratory

safety and environmental protection. This substance is classified as a combustible and

corrosive hazardous material, causing severe skin burns and eye damage.[1][2] Adherence to

established protocols is essential for researchers, scientists, and drug development

professionals handling this chemical.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes chemical safety goggles or a face shield,

protective gloves, and a lab coat.[3] Work should be conducted in a well-ventilated area, such

as a chemical fume hood, to minimize the risk of inhalation.[3][4] An eyewash station and

safety shower must be readily accessible.[4]

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[5] For

small spills, carefully vacuum or sweep up the material, avoiding dust generation, and place it

into a designated, labeled disposal container.[3][4]

Quantitative Data for Disposal
The following table summarizes key parameters for the safe storage and disposal of 2,5-
Diaminobenzenesulfonic acid waste.
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Parameter Specification Source

Waste Container Type

Leak-proof, tightly sealed, and

compatible with corrosive

materials. Plastic is often

preferred.

[6][7]

Container Labeling

Must include "Hazardous

Waste," the full chemical name

("2,5-Diaminobenzenesulfonic

acid"), date of accumulation,

and hazard pictograms

(Corrosive).[7]

[1][7]

Satellite Accumulation Area

(SAA) Maximum Volume

55 gallons of hazardous waste

or 1 quart of acutely toxic

waste.

[8]

Storage Conditions

Store in a designated

corrosives area, away from

incompatible materials such as

oxidizing agents. Keep

containers tightly closed.

[4]

Experimental Protocol for Disposal
The disposal of 2,5-Diaminobenzenesulfonic acid should be managed through an

established Environmental Health and Safety (EHS) hazardous waste program.[7] Direct

disposal into regular trash or down the sewer system is strictly prohibited.[7]

Materials:

Personal Protective Equipment (PPE): safety goggles, face shield, gloves, lab coat

Designated hazardous waste container (leak-proof, compatible with corrosives)

Hazardous waste labels

Tools for solid waste transfer (e.g., scoop, brush)
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Spill control materials

Procedure:

Preparation: Don all required PPE before handling the chemical waste. Ensure the

designated hazardous waste container is clean, dry, and properly labeled with "Hazardous

Waste" and the chemical name.

Waste Transfer: Carefully transfer the solid 2,5-Diaminobenzenesulfonic acid waste into

the designated container. Minimize dust generation during this process.[4]

Container Sealing: Securely seal the container to prevent any leakage.

Final Labeling: Complete the hazardous waste label with the date of accumulation and any

other information required by your institution's EHS program.

Storage: Store the sealed container in a designated satellite accumulation area for corrosive

materials, segregated from incompatible chemicals.[4][9]

Disposal Request: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste container.[8]

Decontamination: Thoroughly clean any equipment used for the transfer of the chemical

waste. Dispose of any contaminated disposable materials (e.g., wipes) as hazardous waste.

Disposal Workflow Diagram
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Caption: Disposal workflow for 2,5-Diaminobenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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